n-Hydroxymethanesulfonamide

• IUPAC Name: N-hydroxymethanesulfonamide
• InChI: InChI=1S/CH5NO3S/c1-6(4,5)2-3/h2-3H,1H3
• InChI Key: YKSVNSKYIUPAKW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NO
• Molecular Formula: CH5NO3S
• Molecular Weight: 111.12 g/mol
• CAS RN: 4112-03-2

Description

N-Hydroxymethanesulfonamide is a useful research compound. Its molecular formula is CH5NO3S and its molecular weight is 111.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality n-Hydroxymethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about n-Hydroxymethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Environmental Analysis : Capillary electrophoresis with indirect UV detection was applied for the quantitative direct determination of hydroxymethanesulfonate ion in atmospheric aerosols and other environmental samples (Dabek-Zlotorzynska et al., 2002).

• Atmospheric Studies : Hydroxymethanesulfonate was identified as an important component in fog and cloud systems, helping in the understanding of atmospheric processes (Whiteaker & Prather, 2003).

• Atmospheric Aerosol Analysis : Measurement of hydroxymethanesulfonate in atmospheric aerosols was conducted to understand its existence outside of clouds and its contribution to aerosol sulfur (Dixon & Aasen, 1999).

• Fog Water Chemistry : Identification of hydroxymethanesulfonate in fog water using ion-pairing chromatographic techniques helped in the analysis of atmospheric water droplets (Munger, Tiller, & Hoffmann, 1986).

• Polymer Research : Investigated the effects of hydroxyl groups in phenoxy-type polymers on cure reactions and network morphology of crosslinking epoxy systems (Hseih, Su, & Woo, 1998).

• Buffer Solubility Analysis : Studied solubilities and transfer free energies of buffers including TRIS, TAPS, TAPSO, and TABS from water to aqueous ethanol solutions (Taha & Lee, 2010).

• Emulsion Polymerization : Hydroxymethane sulfinate was used to induce the aqueous polymerization of n-butyl acrylate, affecting polymerization behavior and rate (Wang, Kuo, & Chen, 1995).

• Sulfur Dioxide Analysis : A method using formaldehyde buffered at pH approx. 4 to stabilize atmospheric SO2 as hydroxymethanesulfonic acid was developed (Dasgupta, DeCesare, & Ullrey, 1980).

• Dissociation Thermodynamics : Investigated thermodynamics of the dissociation of aminomethanesulfonic acid and its N-substituted derivatives in aqueous solutions (Khoma, 2017).

• Aquaculture Applications : Evaluated sodium hydroxymethanesulfonate for reducing total ammonia nitrogen in rotifer batch culture systems (Riche, Pfeiffer, & García, 2006).

• Atmospheric Chemistry Modeling : A theoretical study explored the formation and oxidation mechanism of hydroxyalkylsulfonate in the atmospheric aqueous phase (Zhang et al., 2019).

• Organic Chemistry Synthesis : Aminoiminomethanesulfonic acid was used to convert primary amines to corresponding guanidine derivatives (Kim, Lin, & Mosher, 1988).

• Textile Industry Applications : Methanesulfonic acid, similar to hydroxymethanesulfonic acid, was investigated as a catalyst for finishing cotton to produce durable-press properties (Reinhardt, Kullman, Cashen, & Reid, 1973).

• Global Atmospheric Studies : Modeled global significance of hydroxymethanesulfonate and its spatial and seasonal patterns in the atmosphere (Song et al., 2020).